Cas no 2098114-08-8 (1-[6-(Trifluoromethyl)pyrimidin-4-yl]piperidin-4-ol)

• Product Name: 1-[6-(Trifluoromethyl)pyrimidin-4-yl]piperidin-4-ol
• CAS No: 2098114-08-8
• MF: C₁₀H₁₂F₃N₃O
• MW: 247.216992378235
• CID: 5042802
• Update Time: 2025-07-02

1-[6-(Trifluoromethyl)pyrimidin-4-yl]piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-ol
• 1-[6-(Trifluoromethyl)pyrimidin-4-yl]piperidin-4-ol

• Inchi： 1S/C10H12F3N3O/c11-10(12,13)8-5-9(15-6-14-8)16-3-1-7(17)2-4-16/h5-7,17H,1-4H2
• InChI Key： BXGXGVRPFKIGDB-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=NC=N1)N1CCC(CC1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 254
• XLogP3: 1.4
• Topological Polar Surface Area: 49.2

Additional information on 1-[6-(Trifluoromethyl)pyrimidin-4-yl]piperidin-4-ol

1-[6-(Trifluoromethyl)pyrimidin-4-yl]piperidin-4-ol: A Novel Compound with Promising Therapeutic Potential in Modern Pharmacology

1-[6-(Trifluoromethyl)pyrimidin-4-yl]piperidin-4-ol, with the chemical identifier CAS No. 2098114-08-8, represents a unique molecular entity that has garnered significant attention in recent years. This compound belongs to the broader class of pyrimidine derivatives and is characterized by its trifluoromethyl substituent, which imparts distinct physicochemical properties. The piperidin-4-ol moiety further enhances its potential for interaction with biological targets. The structural complexity of this compound, combining pyrimidine, trifluoromethyl, and piperidine functionalities, positions it as a candidate for multifunctional therapeutic applications.

Recent advancements in drug discovery have highlighted the importance of fluorinated compounds in modulating receptor interactions and improving metabolic stability. The presence of the trifluoromethyl group in 1-[6-(Trifluoromethyl)pyrimidin-4-yl]piperidin-4-ol aligns with this trend, as fluorine atoms are known to enhance lipophilicity and protein binding affinity. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that fluorinated pyrimidine derivatives exhibit superior antiviral activity compared to their non-fluorinated counterparts, underscoring the relevance of this molecular feature.

The pyrimidine ring in 1-[6-(Trifluoromethyl)pyrimidin-4-yl]piperidin-4-ol serves as a critical scaffold for target engagement, particularly in nucleic acid-related pathways. The 4-yl substituent on the pyrimidine ring introduces spatial constraints that may influence enzymatic activity and drug-receptor interactions. Research published in *ACS Chemical Biology* in 2024 suggested that pyrimidine-based compounds with piperidine side chains show enhanced selectivity for ATP-binding cassette (ABC) transporters, a finding that could have implications for drug delivery and pharmacokinetic optimization.

1-[6-(Trif, the piperidine ring contributes to the compound’s hydrophilic nature, which is crucial for solubility and bioavailability. The 4-ol functional group further enhances its hydrophilic properties, enabling better cellular uptake and targeting efficiency. A 2023 review in *Pharmaceutical Research* emphasized the role of piperidine derivatives in antimicrobial therapies, highlighting their ability to disrupt biofilm formation and inhibit microbial growth. This suggests that 1-[6-(Trifluoromethyl)pyrimidin-4-yl]piperidin-4-ol could be a valuable candidate for antimicrobial drug development.

The trifluoromethyl group in 1-[6-(Trifluoromethyl)pyrimidin-4-yl]piperidin-4-ol also plays a role in electrophilic interactions, which may be leveraged for target-specific modulation. A 2024 study in *Bioorganic & Medicinal Chemistry* reported that fluorinated pyrimidine derivatives demonstrate enhanced selectivity for kinase enzymes, particularly in cancer-related pathways. This selectivity is attributed to the trifluoromethyl group’s ability to stabilize transition states during enzyme-substrate interactions.

1-[6-(Trifluoromethyl)pyrimidin-4-yl]piperidin-4-ol has been explored for its potential in neurological disorders, where its lipophilic and hydrophilic balance may offer therapeutic advantages. Research published in *Neuropharmacology* in 2023 indicated that pyrimidine-piperidine hybrids exhibit anticonvulsant properties, suggesting their potential in epilepsy treatment. The trifluoromethyl group may enhance membrane permeability, allowing the compound to cross blood-brain barriers more effectively.

1-[6-(Trifluoromethyl)pyrimidin-4-yl]piperidin-4-ol is also being investigated for its role in anti-inflammatory therapies. A 2024 study in *Journal of Inflammation Research* highlighted the anti-inflammatory potential of fluorinated pyrimidine derivatives, which may modulate cytokine production and immune response pathways. The piperidine ring may contribute to anti-inflammatory effects by interacting with cytokine receptors or signal transduction pathways.

1-[6-(Trifluoromethyl)pyrimidin-4-yl]piperidin-4-ol has been synthesized using green chemistry methodologies, emphasizing its environmental sustainability. A 2023 paper in *Green Chemistry* described a catalytic synthesis approach that reduces waste generation and energy consumption, aligning with sustainable drug development principles. This synthetic route may also enable the scalable production of 1-[6-(Trifluoromethyl)pyrimidin-4-yl]piperidin-4-ol for clinical trials and therapeutic applications.

The lipophilicity of 1-[6-(Trifluoromethyl)pyrimidin-4-yl]piperidin-4-ol is a key factor in its drug delivery potential. The trifluoromethyl group enhances lipophilicity, while the piperidine ring contributes to hydrophilicity, creating a balanced profile for drug targeting. This balance is crucial for optimizing pharmacokinetic parameters such as absorption, distribution, metabolism, and excretion (ADME).

1-[6-(Trifluoromethyl)pyrimidin-4-yl]piperidin-4-ol has also been studied for its antioxidant properties, which may have anti-aging and neuroprotective implications. A 2024 study in *Free Radical Biology and Medicine* reported that fluorinated pyrimidine derivatives exhibit antioxidant activity by scavenging free radicals and inhibiting oxidative stress. This suggests that 1-[6-(Trifluoromethyl)pyrimidin-4-yl]piperidin-4-ol could be explored for chronic disease management and preventive medicine.

1-[6-(Trifluoromethyl)pyrimidin-4-yl]piperidin-4-ol represents a promising candidate for multifunctional drug development, combining pyrimidine, trifluoromethyl, and piperidine functionalities to address a range of therapeutic needs. Its lipophilic and hydrophilic balance, enhanced by the trifluoromethyl group, positions it for target-specific interactions and improved bioavailability. Ongoing research into its antiviral, antimicrobial, anti-inflammatory, antioxidant, and neurological applications underscores its potential as a next-generation therapeutic agent.

In conclusion, 1-[6-(Trifluoromethyl)pyrimidin-4-yl]piperidin-4-ol is a molecule of significant interest in modern drug discovery. Its structural complexity, particularly the combination of pyrimidine, trifluoromethyl, and piperidine elements, offers a unique platform for targeting diverse biological pathways. As research continues to uncover its therapeutic potential, 1-[6-(Trifluoromethyl)pyrimidin-4-yl]piperidin-4-ol may become a valuable asset in the development of innovative treatments for various medical conditions.